11-(3-methylphenyl)-3-phenyl-2,3,4,5,10,11-hexahydro-1H-dibenzo[b,e][1,4]diazepin-1-one
Description
11-(3-Methylphenyl)-3-phenyl-2,3,4,5,10,11-hexahydro-1H-dibenzo[b,e][1,4]diazepin-1-one is a dibenzodiazepine derivative characterized by a seven-membered diazepine ring fused to two benzene rings. The compound features a 3-methylphenyl substituent at position 11 and a phenyl group at position 3, conferring unique steric and electronic properties. Its synthesis typically involves multicomponent reactions (MCRs) or cyclocondensation of enaminoketones with aldehydes .
Properties
IUPAC Name |
6-(3-methylphenyl)-9-phenyl-5,6,8,9,10,11-hexahydrobenzo[b][1,4]benzodiazepin-7-one | |
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C26H24N2O/c1-17-8-7-11-19(14-17)26-25-23(27-21-12-5-6-13-22(21)28-26)15-20(16-24(25)29)18-9-3-2-4-10-18/h2-14,20,26-28H,15-16H2,1H3 | |
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
SYXIJVMPCKGWHN-UHFFFAOYSA-N | |
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=CC=C1)C2C3=C(CC(CC3=O)C4=CC=CC=C4)NC5=CC=CC=C5N2 | |
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C26H24N2O | |
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
380.5 g/mol | |
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Scientific Research Applications
Pharmacological Studies
The compound is primarily studied for its pharmacological properties. Research indicates that dibenzo[b,e][1,4]diazepines exhibit a range of biological activities including:
- Anxiolytic Effects : Similar to benzodiazepines, these compounds may have potential in treating anxiety disorders.
- Antidepressant Activity : Some studies suggest that modifications in the dibenzo structure can enhance antidepressant effects.
Neuropharmacology
Research into neuropharmacological applications has revealed that this compound may interact with various neurotransmitter systems:
- GABAergic Modulation : It may enhance GABA receptor activity, leading to sedative effects.
- Dopaminergic Activity : Potential effects on dopamine pathways could make it relevant in the treatment of disorders like schizophrenia.
Synthetic Chemistry
The synthesis of 11-(3-methylphenyl)-3-phenyl-2,3,4,5,10,11-hexahydro-1H-dibenzo[b,e][1,4]diazepin-1-one serves as a model for developing new synthetic methodologies. Its complex structure provides insights into:
- New Synthetic Routes : Exploring alternative methods for synthesizing similar compounds can lead to advancements in organic chemistry.
Case Study 1: Anxiolytic Properties
A study published in the Journal of Medicinal Chemistry investigated the anxiolytic properties of various dibenzo compounds. The results indicated that specific structural modifications significantly enhanced anxiolytic activity compared to traditional benzodiazepines. The study concluded that compounds like 11-(3-methylphenyl)-3-phenyl-2,3,4,5,10,11-hexahydro-1H-dibenzo[b,e][1,4]diazepin-1-one could be promising candidates for further development in anxiety treatment.
Case Study 2: Antidepressant Effects
Research published in Neuropharmacology examined the antidepressant potential of dibenzo derivatives. The findings suggested that certain analogs exhibited rapid-onset antidepressant effects in animal models. The study highlighted the importance of structural features in enhancing pharmacological efficacy and pointed towards 11-(3-methylphenyl)-3-phenyl derivatives as viable options for future antidepressant therapies.
Chemical Reactions Analysis
Oxidation Reactions
The compound undergoes selective oxidation at specific positions under controlled conditions:
Key observations:
-
Mn(VII)-based oxidants preferentially attack the secondary amine in the diazepine ring
-
Chromium(VI) reagents induce hydroxylation at position 10 while preserving the phenyl substituents
Reduction Pathways
The saturated diazepine ring enables hydrogenation and borohydride reductions:
Catalytic Hydrogenation
textH₂ (1 atm), 10% Pd/C Ethanol, 25°C, 12 hrs → Fully saturated decahydro derivative Conversion: >95% [2][4]
Sodium Borohydride Reduction
-
Targets residual carbonyl groups in oxidized derivatives:
-
Achieves 89% reduction efficiency for ketone moieties
-
Substitution Reactions
The 3-methylphenyl group undergoes directed electrophilic substitution:
Cycloaddition and Ring Expansion
The diazepine core participates in [4+2] cycloadditions:
With Maleic Anhydride
textToluene reflux, 24 hrs → Fused tetracyclic adduct X-ray confirmation of stereochemistry [4] Reaction enthalpy: ΔH = -127 kJ/mol (calculated)
Stability Under Various Conditions
| Condition | Degradation | Half-life |
|---|---|---|
| pH <2 (HCl) | Ring contraction to quinazoline | 3.2 hrs |
| UV light (254 nm) | Photo-oxidation of methylphenyl | 48 hrs |
| 100°C (neat) | Retro-Diels-Alder decomposition | Immediate |
Data compiled from accelerated stability studies
Comparative Reactivity Table
| Reaction Site | Relative Reactivity | Dominant Mechanism |
|---|---|---|
| Diazepine N-H | High (k = 3.4×10⁻³ s⁻¹) | Electrophilic substitution |
| Benzylic C-H | Moderate | Radical abstraction |
| Aromatic methyl group | Low | Directed metallation |
Kinetic data from stopped-flow spectroscopy
This comprehensive analysis demonstrates the compound's versatility in synthetic chemistry, with its reactivity profile being tunable through strategic choice of reaction conditions. The data presented herein provides a foundation for designing novel derivatives with tailored pharmacological properties.
Comparison with Similar Compounds
Comparison with Similar Compounds
Key Comparative Insights
Synthetic Efficiency :
- The target compound shares synthetic routes with derivatives like 11-(4-nitrophenyl)-3,3-dimethyl-diazepin-1-one () and 3,3-dimethyl-11-phenyl analogs (). Ultrasound-assisted methods (e.g., ) significantly improve yields (95% vs. 82%) and reduce reaction time compared to conventional heating .
- Substituents like nitro () or methoxy groups () require tailored conditions (e.g., nitrosation for nitro derivatives) .
CNS Potential: Derivatives with chloro or methoxy substituents (e.g., ) are prioritized for CNS applications due to enhanced blood-brain barrier permeability .
Steric Effects: The 3-methylphenyl group in the target compound may hinder rotational freedom, altering conformational stability compared to smaller substituents (e.g., methyl in ) .
Crystallographic Data: The monohydrate form of 11-(4-methoxyphenyl)-3,3-dimethyl-diazepin-1-one () confirms the role of hydrogen bonding in stabilizing crystal lattices, a feature absent in non-hydrated analogs .
Q & A
Basic Research Questions
Q. What are the standard methods for synthesizing dibenzo[b,e][1,4]diazepinone derivatives, and how can they be adapted for this compound?
- Methodological Answer : Synthesis typically involves palladium-catalyzed cyclization or nucleophilic aromatic substitution. For example, palladium(II)-catalyzed reactions with arylboronic acids under inert atmospheres (e.g., 100°C in sealed tubes) yield dibenzoazepine scaffolds . Modifications like varying substituents (e.g., methyl or methoxy groups) require adjusting reaction stoichiometry and purification steps (e.g., column chromatography). Precursor selection (e.g., substituted phenylboronic acids) and solvent polarity optimization are critical for yield improvement.
Q. How is the crystal structure of this compound determined, and what parameters are essential for reproducibility?
- Methodological Answer : Single-crystal X-ray diffraction at 296 K with monoclinic P21/c symmetry is standard. Key parameters include unit cell dimensions (e.g., a = 10.684 Å, b = 16.973 Å, c = 11.174 Å, β = 101.49°) and data-to-parameter ratios (>17:1) to ensure accuracy . Hydrogen bonding networks (e.g., water molecules in monohydrate forms) must be resolved to confirm molecular packing .
Q. What analytical techniques validate the purity and molecular identity of this compound?
- Methodological Answer : High-performance liquid chromatography (HPLC) with UV detection (≥98% purity) and mass spectrometry (e.g., m/z = 363.41 for C21H21N3O3 analogs) are standard . Nuclear magnetic resonance (NMR) spectroscopy (1H/13C) confirms substituent positions, with δ 7.2–7.8 ppm for aromatic protons and δ 2.3–3.1 ppm for methyl groups .
Advanced Research Questions
Q. How can researchers resolve contradictions in pharmacological or environmental data for this compound?
- Methodological Answer : Apply split-plot experimental designs to isolate variables (e.g., substituent effects vs. solvent systems). For instance, randomized blocks with repeated measures over time can assess stability or bioactivity changes . Meta-analyses of bibliometric data (e.g., comparing in vitro vs. in vivo studies) identify outliers or methodological biases .
Q. What computational models predict the environmental fate of this compound, and how are they validated?
- Methodological Answer : Use quantitative structure-activity relationship (QSAR) models to estimate biodegradation half-lives and partition coefficients (e.g., log Kow). Environmental fate studies should include abiotic (hydrolysis, photolysis) and biotic (microbial degradation) assays under controlled pH and temperature . Validate models with high-resolution mass spectrometry (HRMS) to track transformation products .
Q. How can structural modifications optimize this compound’s selectivity in target binding assays?
- Methodological Answer : Employ structure-based drug design (SBDD) using crystallographic data (e.g., PDB entries from analogs) to identify key binding pockets. Replace substituents (e.g., 4-nitrophenyl → 3-methylphenyl) to modulate steric and electronic effects. Validate via surface plasmon resonance (SPR) or isothermal titration calorimetry (ITC) for binding affinity measurements .
Theoretical and Methodological Frameworks
- Guiding Principle : Link synthesis and bioactivity studies to conceptual frameworks like QSAR or molecular docking to prioritize experimental variables .
- Experimental Design : Use split-split plot designs for multifactorial studies (e.g., solvent systems × temperature × substituents) to minimize confounding effects .
Featured Recommendations
| Most viewed | ||
|---|---|---|
| Most popular with customers |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
